4-[2-(2-Chlorophenoxy)ethoxy]-3-methoxybenzaldehyde

• IUPAC Name: 4-[2-(2-chlorophenoxy)ethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C16H15ClO4/c1-19-16-10-12(11-18)6-7-15(16)21-9-8-20-14-5-3-2-4-13(14)17/h2-7,10-11H,8-9H2,1H3
• InChI Key: LDEHQDFYSLSZDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCCOC2=CC=CC=C2Cl
• Molecular Formula: C16H15ClO4
• Molecular Weight: 306.74 g/mol
• CAS No.: 729582-29-0

Description

4-[2-(2-Chlorophenoxy)ethoxy]-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C16H15ClO4 and its molecular weight is 306.74. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds closely related to 4-[2-(2-Chlorophenoxy)ethoxy]-3-methoxybenzaldehyde has focused on their synthesis, structural analysis, and applications in various chemical processes. For instance, chlorinated vanillins and syringaldehydes, which share structural similarities with the compound , have been synthesized for studies on the chemical degradation products of lignin and humic substances. The synthesis procedures, gas chromatographic separation, and mass spectroscopic features of these compounds have been thoroughly examined (Hyötyläinen & Knuutinen, 1993).

Catalytic Applications

Moreover, the structural framework of this compound lends itself to catalytic applications. A notable example involves the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, demonstrating its role as an efficient and reusable catalyst for the oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Alamooti, 2017).

Chemosensors

Additionally, diphenylether-based derivatives, including those structurally related to this compound, have been synthesized and evaluated as Fe(III) chemosensors. These compounds exhibit selective spectrofluorimetric and electrochemical responses to Fe(III) ions, indicating their potential in sensing applications (Sharma, Chhibber, & Mittal, 2015).

Pharmaceutical and Material Science

Research into the antimicrobial activities of new 1,2,4-triazole derivatives synthesized from related benzaldehydes has uncovered compounds with significant efficacy against various microorganisms, highlighting the pharmaceutical applications of these chemical structures (Bektaş et al., 2010). Additionally, studies on renewable epoxy thermosets derived from lignin-based phenols and aldehydes related to this compound have shown promising results in material science, particularly in developing sustainable polymers (Zhao et al., 2018).